Cas no 2138183-94-3 (Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)-
• CAS No: 2138183-94-3
• MF: C₁₄H₂₅NO₂
• MW: 239.353804349899
• CID: 5300164
• Update Time: 2025-06-28

Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C14H25NO2/c1-11-5-9-15(10-6-11)12-3-7-14(2,8-4-12)13(16)17/h11-12H,3-10H2,1-2H3,(H,16,17)
• InChI Key： ZNHDHZNWJZVTAU-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(N2CCC(C)CC2)CC1

Additional information on Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)-

Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- (CAS No. 2138183-94-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)-, identified by its CAS number 2138183-94-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further investigation and development. The unique structural features of this molecule, including its cyclohexane ring and piperidine moiety, contribute to its potential applications in drug design and therapeutic interventions.

The chemical structure of Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- consists of a cyclohexane carboxylic acid backbone substituted with a 1-methyl-4-(4-methyl-1-piperidinyl) group. This arrangement imparts specific physicochemical properties that influence its solubility, stability, and interactions with biological targets. The presence of the piperidine ring enhances the compound's ability to interact with biological receptors, making it a promising candidate for the development of novel pharmacological agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their potential therapeutic benefits. Among these, piperidine derivatives have shown remarkable promise in various pharmacological applications. The study of Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- falls within this broader context, as researchers investigate its potential role in modulating biological pathways and treating various diseases.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The structural framework provided by Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- can be modified to create new derivatives with enhanced biological activity. This flexibility makes it an attractive scaffold for drug discovery efforts aimed at developing treatments for conditions such as cancer, inflammation, and neurological disorders.

Recent research has highlighted the compound's potential in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. For instance, studies have demonstrated that derivatives of this compound can inhibit the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in various diseases. By modulating these enzymatic activities, Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- based compounds may offer novel therapeutic strategies.

The pharmacokinetic properties of Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and prolonged therapeutic effects.

In addition to its pharmacological potential, Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- has shown promise in preclinical models as a tool for studying biological mechanisms. Researchers are utilizing this compound to explore the interactions between various biological pathways and to identify new targets for therapeutic intervention. These studies not only contribute to our understanding of disease processes but also pave the way for the development of more effective treatments.

The synthesis of Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic processes have been employed to streamline the production process. These advancements are crucial for ensuring that sufficient quantities of the compound are available for both research and potential clinical applications.

The safety profile of Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- is another critical aspect that has been thoroughly evaluated in preclinical studies. These studies have assessed various parameters including acute toxicity, chronic toxicity, and genotoxicity. Preliminary results indicate that the compound is well-tolerated at relevant doses, suggesting its potential for safe use in humans.

The future directions for research on Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- are numerous and exciting. Further investigations are needed to fully elucidate its mechanism of action and to explore its potential in treating a wide range of diseases. Collaborative efforts between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, Cyclohexanecarboxylic acid, 1-methyl-4-(4-methyl-1-piperidinyl)- (CAS No. 2138183-94-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it holds great promise for contributing to advancements in medicine and improving patient outcomes.